Cas no 454476-59-6 (4-Amino-3,5-dimethylbenzenepropanol)

• Product Name: 4-Amino-3,5-dimethylbenzenepropanol
• CAS No: 454476-59-6
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 929919
• PubChem ID: 22472438
• Update Time: 2025-08-03

4-Amino-3,5-dimethylbenzenepropanol Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3,5-dimethylbenzenepropanol
• 3-(4-amino-3,5-dimethylphenyl)propan-1-ol
• ZOLHJKXYRQTXFY-UHFFFAOYSA-N
• SCHEMBL5150574
• DB-295137
• 454476-59-6
• DTXSID50625888

• Inchi： 1S/C11H17NO/c1-8-6-10(4-3-5-13)7-9(2)11(8)12/h6-7,13H,3-5,12H2,1-2H3
• InChI Key： ZOLHJKXYRQTXFY-UHFFFAOYSA-N
• SMILES： OCCCC1C=C(C)C(=C(C)C=1)N

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes